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Compound of Interest

Compound Name: Succinamic acid

Cat. No.: B1195948 Get Quote

Disclaimer: Extensive literature searches did not yield comprehensive experimental

thermodynamic data for succinamic acid. This guide provides a detailed overview of the

thermodynamic properties of the closely related compound, succinic acid, as a proxy.

Furthermore, it outlines the standard experimental methodologies that would be employed to

determine the thermodynamic properties of succinamic acid.

This technical whitepaper serves as an in-depth guide to the thermodynamic properties of

succinamic acid for researchers, scientists, and professionals in drug development. While

direct experimental data for succinamic acid is sparse in the available literature, this

document provides a thorough examination of the thermodynamic characteristics of succinic

acid, a structurally similar dicarboxylic acid. The methodologies and data presented for succinic

acid offer a valuable framework for understanding and predicting the behavior of succinamic
acid.

Thermodynamic Data of Succinic Acid
Quantitative thermodynamic data for succinic acid are summarized in the tables below. These

values are essential for understanding the stability, solubility, and energetic profile of the

molecule.

Table 1: Enthalpy of Formation, Combustion, and Sublimation of Succinic Acid
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Thermodynamic Property Value Conditions

Standard Molar Enthalpy of

Formation (solid)
-940.28 ± 0.13 kJ/mol at 298.15 K

Standard Molar Enthalpy of

Formation (gas)
-817.79 ± 0.61 kJ/mol at 298.15 K

Standard Molar Enthalpy of

Combustion (solid)

-1491.5 ± 0.2 kJ/mol (-356.32

kcal/mol)
at 298.15 K and 1 atm

Molar Enthalpy of Sublimation
113.3 ± 1.3 kJ/mol to 128 ± 2

kJ/mol

Varies with experimental

method and temperature

Table 2: Solubility of Succinic Acid in Various Solvents

Solvent Solubility Temperature

Water 8.32 x 10⁴ mg/L[1], 80 g/L[2] 25 °C[1], 20 °C[2]

Ethanol 9.0 g / 100 mL[1], 54 mg/mL[2] 25 °C[1]

Methanol 1 g / 6.3 mL[1], 158 mg/mL[2] 25 °C[1]

Acetone 1 g / 36 mL[1], 27 mg/mL[2] 25 °C[1]

Diethyl Ether 0.66 g / 100 mL[1] 25 °C[1]

Chloroform 0.02 g / 100 mL[1] 25 °C[1]

Benzene Insoluble -

Toluene Insoluble -

Carbon Tetrachloride Practically Insoluble -

Petroleum Ether Practically Insoluble -

Table 3: Other Physical and Thermodynamic Properties of Succinic Acid
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Property Value

Molar Mass 118.09 g/mol

Melting Point 185 - 190 °C

Boiling Point 235 °C

Vapor Pressure 1.91 x 10⁻⁷ mm Hg at 25 °C (extrapolated)

pKa1 4.2

pKa2 5.6

Standard Molar Heat Capacity (solid) 152.93 J/(mol·K) at 298.15 K[3]

Experimental Protocols
This section details the standard experimental methodologies for determining the key

thermodynamic properties of a solid organic compound like succinamic acid.

Determination of the Enthalpy of Combustion using
Bomb Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter. This technique

measures the heat released when a substance is completely burned in a constant-volume

container filled with oxygen under high pressure.

Methodology:

Sample Preparation: A precisely weighed pellet of the sample (typically 0.5 - 1.5 grams) is

placed in a crucible inside the bomb calorimeter.

Fuse Wire: A fine iron wire of known mass and heat of combustion is connected to two

electrodes, with the wire in contact with the sample pellet.

Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to

approximately 30 atm.
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Calorimeter Setup: The bomb is placed in a known volume of water in an insulated container

(the calorimeter). The system is allowed to reach thermal equilibrium, and the initial

temperature is recorded precisely.

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water is recorded at regular intervals

until it reaches a maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter system (C_calorimeter) is predetermined

by burning a standard substance with a known heat of combustion, such as benzoic acid.

The heat released by the combustion of the sample (q_comb) is calculated using the

formula: q_comb = -C_calorimeter * ΔT where ΔT is the corrected temperature change.

Corrections: Corrections are made for the heat released by the combustion of the fuse wire

and for the formation of nitric acid from any residual nitrogen in the bomb.

Enthalpy Calculation: The molar enthalpy of combustion (Δ_c H°) is then calculated from the

heat of combustion at constant volume (Δ_c U°) using the relationship: Δ_c H° = Δ_c U° +

Δn_gas RT where Δn_gas is the change in the number of moles of gas in the combustion

reaction, R is the ideal gas constant, and T is the final temperature.

Determination of the Enthalpy of Sublimation using the
Knudsen Effusion Method
The enthalpy of sublimation, the heat required to change a substance from a solid to a gas, can

be determined by measuring its vapor pressure as a function of temperature. The Knudsen

effusion method is suitable for compounds with low vapor pressures.

Methodology:

Sample Preparation: A small amount of the crystalline sample is placed in a Knudsen cell,

which is a small container with a very small orifice.

Vacuum and Temperature Control: The Knudsen cell is placed in a high-vacuum chamber

and heated to a precisely controlled temperature.
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Effusion Measurement: In the high vacuum, the molecules of the substance escape through

the orifice in a process called effusion. The rate of mass loss from the cell is measured over

time using a microbalance.

Vapor Pressure Calculation: The vapor pressure (P) inside the cell is calculated from the rate

of mass loss using the Knudsen equation: P = (Δm / (A * Δt)) * sqrt(2πRT / M) where Δm is

the mass loss, A is the area of the orifice, Δt is the time interval, R is the ideal gas constant,

T is the absolute temperature, and M is the molar mass of the substance.

Temperature Dependence: The experiment is repeated at several different temperatures,

and the vapor pressure is determined for each.

Enthalpy of Sublimation Calculation: The enthalpy of sublimation (Δ_sub H°) is determined

from the temperature dependence of the vapor pressure using the Clausius-Clapeyron

equation: ln(P) = - (Δ_sub H° / R) * (1/T) + C A plot of ln(P) versus 1/T yields a straight line

with a slope of -Δ_sub H°/R, from which the enthalpy of sublimation can be calculated.

Determination of Solubility
The solubility of a compound in various solvents is a critical parameter. The gravimetric method

is a straightforward and common technique for its determination.

Methodology:

Equilibrium Saturation: An excess amount of the solid solute is added to a known volume of

the solvent in a sealed container.

Temperature Control: The container is maintained at a constant temperature and agitated for

a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution

is saturated.

Sample Withdrawal and Filtration: A sample of the saturated solution is withdrawn using a

filtered syringe to separate the undissolved solid.

Solvent Evaporation: A precisely weighed aliquot of the clear, saturated solution is

transferred to a pre-weighed container. The solvent is then carefully evaporated under
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controlled conditions (e.g., in a vacuum oven at a temperature below the decomposition

point of the solute).

Mass Determination: The container with the dried solute is weighed again. The mass of the

dissolved solute is determined by the difference in weight.

Solubility Calculation: The solubility is then expressed in appropriate units, such as grams of

solute per 100 mL of solvent or moles of solute per liter of solution.

Temperature Dependence: The entire procedure is repeated at different temperatures to

determine the temperature dependence of the solubility.

Visualization of Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate a key biological pathway

involving succinate and the experimental workflows for determining thermodynamic properties.

Biological Pathway: The Krebs (TCA) Cycle
Succinate, the conjugate base of succinic acid, is a crucial intermediate in the Krebs

(tricarboxylic acid) cycle, a central metabolic pathway for energy production in aerobic

organisms.[4][5] Succinate also functions as a signaling molecule when transported out of the

mitochondria.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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